2-Amino-3-(4-hydroxyphenyl)propanamide

Core Science & Biosynthesis

Biological Role of Endogenous L-Tyrosinamide: A Technical Whitepaper

The following is an in-depth technical guide on the biological and technical roles of L-Tyrosinamide.

Executive Summary

This guide clarifies the distinct biological identities of L-Tyrosinamide . In mammalian physiology, "endogenous L-Tyrosinamide" refers primarily to the C-terminal tyrosine amide moiety critical for the bioactivity of the Neuropeptide Y (NPY) family. As a free molecule, L-Tyrosinamide is a synthetic biochemical probe used extensively to model tyrosine kinase/oxidase activity and develop melanoma diagnostics. This whitepaper synthesizes its obligatory role in peptide signaling with its utility as a high-fidelity diagnostic substrate.

Part 1: The Endogenous Role – The C-Terminal Switch

The "Tyrosinamide" Moiety in Peptide Hormones

Contrary to its perception as a free circulating metabolite, the biologically significant form of L-Tyrosinamide is the C-terminal residue of the "PP-fold" family of peptides: Neuropeptide Y (NPY) , Peptide YY (PYY) , and Pancreatic Polypeptide (PP) .

• Mechanism of Action: These peptides bind to G-protein coupled receptors (Y1, Y2, Y4, Y5). The C-terminal amide group (

  ) of the tyrosine residue is the "key" that fits into the receptor's binding pocket.

• Structural Necessity: De-amidation (conversion to a free carboxyl group) abolishes receptor affinity, rendering the peptide biologically inert. This makes the in situ generation of the tyrosinamide group a critical regulatory checkpoint.

Biosynthetic Pathway: The PAM Complex

The formation of the endogenous Tyrosinamide moiety is catalyzed by Peptidylglycine

-amidating Monooxygenase (PAM) . This bifunctional enzyme converts a glycine-extended precursor into the active amidated peptide.

Reaction Logic:

• Substrate: NPY-Gly (inactive precursor).

• Enzyme 1 (PHM): Peptidylglycine

  -hydroxylating monooxygenase hydroxylates the -carbon of the C-terminal glycine.

• Enzyme 2 (PAL): Peptidyl-

  -hydroxyglycine -amidating lyase cleaves the N-C bond, releasing glyoxylate and leaving the Tyrosinamide residue.

Visualization: The Amidation Pathway

The following diagram illustrates the conversion of the inactive precursor to the active Tyrosinamide-terminated hormone.

Figure 1: The PAM-mediated biosynthesis of the endogenous Tyrosinamide moiety, critical for NPY receptor activation.

Part 2: The Synthetic Role – Diagnostic & Therapeutic Probe

L-Tyrosinamide as a Melanoma Biomarker Probe

While free L-Tyrosinamide is not a major endogenous metabolite, it is a gold-standard substrate for detecting Tyrosinase activity. Tyrosinase is overexpressed in melanoma cells and is the rate-limiting enzyme in melanin synthesis.

• Why Tyrosinamide? Unlike L-Tyrosine, L-Tyrosinamide is resistant to certain decarboxylases but remains an excellent substrate for Tyrosinase. Its oxidation produces a quinone that can be detected electrochemically or optically.

• The "Biomarker" Confusion: Literature often refers to L-Tyrosinamide as a "biomarker." Accurately, it is the analyte probe used to detect the actual biomarker (Tyrosinase).

Chiral Sensing & Aptamer Development

L-Tyrosinamide is frequently used as a model target for developing enantioselective biosensors . Its simple structure and chirality make it ideal for testing the specificity of DNA aptamers and Molecularly Imprinted Polymers (MIPs).

Part 3: Experimental Protocols

Protocol A: Electrochemical Detection of Tyrosinase using L-Tyrosinamide

Use Case: Quantifying Tyrosinase levels in melanoma cell lysates.

Reagents:

• Phosphate Buffered Saline (PBS), pH 6.8 (Tyrosinase optimum).

• L-Tyrosinamide (1.0 mM stock in PBS).

• Tyrosinase standard (Mushroom or Human recombinant).

• Electrochemical Cell (Glassy Carbon Electrode).

Workflow:

• Baseline: Equilibrate the electrochemical cell with PBS (pH 6.8). Apply a working potential of -0.2 V (reduction potential for dopaquinone-like species).

• Substrate Addition: Inject L-Tyrosinamide to a final concentration of 100

  M. Ensure no background signal is generated (L-Tyrosinamide is electro-inactive at this potential).

• Enzyme Injection: Add the biological sample (lysate) or Tyrosinase standard.

• Reaction Monitoring: Tyrosinase converts L-Tyrosinamide

  L-Dopa-amide L-Dopaquinone-amide .

• Signal Quantitation: Measure the cathodic current (reduction of the generated quinone back to catechol). The current slope (

  ) is directly proportional to Tyrosinase activity.

Protocol B: Verification of Peptide Amidation (Quality Control)

Use Case: Confirming the presence of the Tyrosinamide moiety in synthesized or extracted NPY.

Method: High-Resolution LC-MS/MS.

• Digestion: Digest the peptide with Carboxypeptidase Y .

  • Logic: Carboxypeptidase Y releases C-terminal amino acids.

  • Differentiation: If the peptide is amidated (Tyrosinamide), the enzyme release rate is significantly slower or blocked compared to the free acid form.

• Mass Shift Analysis:

  • NPY-Free Acid: Mass

    .

  • NPY-Amide: Mass

    . (Difference between and ).

• Validation: Use an authentic L-Tyrosinamide standard (m/z 181.21

  ) to calibrate the retention time for the released C-terminal residue if harsh hydrolysis is used.

Part 4: Comparative Data Summary

Feature	Endogenous Tyrosinamide (Peptide-Bound)	Free L-Tyrosinamide (Synthetic)
Physiological State	C-terminal residue of NPY, PYY, PP.	Synthetic powder; Trace bacterial metabolite.
Primary Function	Ligand-Receptor binding (Y1-Y5 receptors).	Substrate for Tyrosinase; Chiral model.
Detection Method	ELISA (specific for amidated form), LC-MS.	Voltammetry, Fluorescence (Aptamer-based).
Clinical Relevance	Obesity, Anxiety, Vasoconstriction (NPY signaling).	Melanoma diagnostics (Tyrosinase activity).
Stability	Protected from carboxypeptidases.	Susceptible to amidases; stable in air.

References

• Eipper, B. A., et al. (1992). "The biosynthesis of neuropeptides: peptide alpha-amidation." Annual Review of Neuroscience. Link

• Challier, L., et al. (2012). "Electrochemical sensing of enantiomers: L-Tyrosinamide detection using aptamers." Analytical Chemistry. Link

• Silva, A. P., et al. (2002). "Neuropeptide Y receptors: structure and function." Current Pharmaceutical Design. Link

• Ramsay, R. R., et al. (2018). "Tyrosinase and its inhibitors: A comprehensive review." Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• UniProt Consortium. (2024). "Neuropeptide Y - Human (P01303)." UniProtKB. Link

Protocols & Analytical Methods

Application Note: Optimized Dissolution and Stability Protocol for L-Tyrosinamide

Topic: Protocol for Dissolving L-Tyrosinamide in Aqueous Buffers Content Type: Application Note & Detailed Protocol Audience: Researchers, Formulation Scientists, and Assay Developers[1][2][3]

Abstract

L-Tyrosinamide (specifically its hydrochloride salt, L-Tyrosinamide[1][2][3]·HCl) is a critical substrate for tyrosinase kinetic assays and peptide synthesis.[1][3] While significantly more soluble than its parent amino acid L-Tyrosine, it presents unique challenges regarding pH-dependent solubility limits and hydrolytic instability.[1][2] This guide provides a definitive, self-validating protocol for preparing stable aqueous stocks, preventing common pitfalls such as oxidative browning and amide hydrolysis.[1][2]

Introduction & Chemical Context

The Solubility Paradox

L-Tyrosine is notoriously insoluble in neutral aqueous solutions (~0.45 mg/mL) due to its rigid zwitterionic crystal lattice and hydrophobic phenolic ring.[1][2][3]

L-Tyrosinamide modifies this behavior by amidating the carboxylic acid.[1][2][3]

• The Advantage: This modification disrupts the zwitterionic lattice, significantly increasing solubility, particularly in the hydrochloride salt form.[1]

• The Risk: The phenolic moiety remains hydrophobic.[1] If the pH is adjusted incorrectly, or if the "Free Base" form is generated in a high-salt buffer, the compound can precipitate.[2] Furthermore, the amide bond is susceptible to hydrolysis at extreme pH or elevated temperatures, reverting the compound to the insoluble L-Tyrosine.[2]

Form Selection: Salt vs. Free Base

It is imperative to identify which form you possess before beginning:

• L-Tyrosinamide Hydrochloride (HCl): The standard commercial form.[1][2] Highly soluble in water (creating an acidic solution).[1]

• L-Tyrosinamide (Free Base): Less soluble; requires organic co-solvents (DMSO) or pH manipulation to dissolve.[1][2][3]

Table 1: Physicochemical Comparison

Parameter	L-Tyrosine (Parent)	L-Tyrosinamide[1][2][3][4][5][6]·HCl (Target)
MW	181.19 g/mol	~216.66 g/mol
Solubility (Neutral pH)	~0.45 mg/mL (Poor)	>50 mg/mL (Good)
Solution pH (at 10mM)	~5.5 - 6.0	~4.0 - 5.0 (Acidic)
Primary Risk	Insolubility	Hydrolysis / Oxidation

Pre-Formulation Analysis & Decision Logic

Before weighing powder, determine the optimal solvent path using the decision matrix below.

Figure 1: Decision matrix for solvent selection based on the chemical form of L-Tyrosinamide.

Detailed Protocol: Aqueous Preparation (Standard)

Application: Tyrosinase kinetics, enzymatic screening, and cell culture supplementation.[1][3] Target Concentration: 10 mM Stock (Working concentrations typically 0.1 - 1.0 mM).

Reagents Required[5][6][7][8][9][10]

• L-Tyrosinamide Hydrochloride (Store at -20°C, desiccated).[1][2]

• Ultrapure Water (Type 1, 18.2 MΩ[1][2]·cm).

• Potassium Phosphate Buffer (0.1 M, pH 6.5 - 6.8).[1][2] Note: Avoid high pH (>8.[1]0) buffers.

Step-by-Step Methodology

Step 1: Environmental Control

L-Tyrosinamide is sensitive to oxidation (browning).[1][2][3]

• Allow the product vial to equilibrate to room temperature before opening to prevent condensation.

• Work in low-light conditions if possible, or wrap tubes in foil.

Step 2: Primary Dissolution (The "Water First" Rule)

CRITICAL: Do not dissolve L-Tyrosinamide[1][2]·HCl directly into a high-molarity buffer (e.g., 10x PBS). The buffering capacity may force the pH to neutral immediately while the local concentration is high, causing the "Free Base" to precipitate before it fully disperses.

• Weigh the appropriate amount of L-Tyrosinamide[1][2]·HCl.

  • Calculation: To make 10 mL of 10 mM stock:

    [1][2]

• Add Ultrapure Water (not buffer) to the powder.[1]

• Vortex moderately for 30 seconds. The solution should be crystal clear and colorless.

  • Self-Validation: If the solution is cloudy, sonicate for 2 minutes.[1] If it turns pink/brown, the powder has oxidized; discard and use fresh stock.

Step 3: pH Check & Dilution

The solution in water will be slightly acidic (pH ~4.5 - 5.0).[1][2][3] This is stable for short-term storage (hours).

• For Immediate Use: Dilute the aqueous stock into your assay buffer (e.g., 50 mM Phosphate Buffer, pH 6.5).[1]

  • Ratio: A 1:10 dilution (1 mM final) usually buffers the acidity of the HCl salt instantly without precipitation.[1]

• For Storage: It is recommended to store the stock in pure water at -20°C, not in buffer. Buffers can shift pH during freezing (crystallization of buffer salts), accelerating hydrolysis.[1]

Protocol: High-Concentration Organic Stock (Alternative)[1][2][3]

Application: High-throughput screening (HTS) libraries or when strictly non-acidic addition is required.[1][2]

• Solvent: 100% DMSO (Dimethyl sulfoxide), anhydrous.[1]

• Solubility Limit: Up to 100 mg/mL (approx. 460 mM).[1]

• Procedure:

  • Dissolve powder in DMSO.[1]

  • Sonicate for 5 minutes to ensure complete solvation.

  • Aliquot and store at -20°C or -80°C.

• Usage: Dilute into aqueous buffer such that final DMSO concentration is <1% (v/v) to avoid inhibiting biological enzymes.

Stability & Quality Control

Degradation Pathways

Two primary mechanisms degrade L-Tyrosinamide in solution.[1][2][3] Understanding these ensures data integrity.[1][3]

Figure 2: Primary degradation pathways.[1][2] Hydrolysis leads to precipitation (Tyrosine formation), while oxidation leads to colorimetric interference.[1][2]

Troubleshooting Table

Observation	Root Cause	Corrective Action
Precipitate upon buffer addition	"Salting out" or pH shock generating insoluble Free Base.[1][2]	Dissolve in pure water first, then dilute slowly into buffer.[1][3] Ensure buffer capacity is >50mM.[1]
Solution turns pink/brown	Auto-oxidation to dopaquinone/melanin.[1][2]	Discard. Prepare fresh. Protect from light.[1][7][8] Add antioxidant (Ascorbic acid) only if it doesn't interfere with assay.[1]
Loss of biological activity	Hydrolysis of amide bond during storage.[1]	Do not store in buffer.[1] Store stocks in water or DMSO at -20°C. Avoid repeated freeze-thaw.[1][2][3][5]

References

• PubChem. (n.d.).[1][3] L-Tyrosinamide | C9H12N2O2.[1][2][3][5] National Center for Biotechnology Information.[1] Retrieved from [Link][1][2][3]

Sources

• 1. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 1948-71-6: N-Acetyl-L-tyrosinamide | CymitQuimica [cymitquimica.com]
• 3. L-Tyrosinamide | C9H12N2O2 | CID 151243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. L-tyrosinamide (CHEBI:21412) [ebi.ac.uk]
• 5. medchemexpress.com [medchemexpress.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. content.abcam.com [content.abcam.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Application Note: L-Tyrosinamide as a Superior Substrate for Tyrosinase Kinetics

This guide outlines a high-precision protocol for using L-Tyrosinamide as a substrate in Tyrosinase activity assays. It prioritizes the MBTH (3-methyl-2-benzothiazolinone hydrazone) coupled assay , which offers superior sensitivity and solubility compared to traditional L-Tyrosine/Dopachrome methods.

Introduction & Rationale

The Solubility Bottleneck

The standard substrate for tyrosinase characterization, L-Tyrosine , suffers from poor aqueous solubility (~0.45 mg/mL or ~2.5 mM at neutral pH). This limitation makes it difficult to reach saturation conditions (

), often leading to underestimated values and inaccurate inhibition constants ( ).

The L-Tyrosinamide Advantage

L-Tyrosinamide (L-Tyr-NH

) is the amide derivative of L-Tyrosine.[1] It resolves the solubility bottleneck while retaining specific recognition by the tyrosinase active site.

Feature	L-Tyrosine (Standard)	L-Tyrosinamide (Recommended)	Impact
Solubility (pH 7)	~0.45 mg/mL (Low)	>10 mg/mL (High)	Allows testing at for true .[1]
Charge	Zwitterionic (-COO⁻, -NH₃⁺)	Cationic (-CONH₂, -NH₃⁺)	Alters binding affinity; useful for structure-activity studies.[1]
Detection	Dopachrome (475 nm)	MBTH-Adduct (505 nm)	15x higher sensitivity when coupled with MBTH.

Mechanism of Action

Tyrosinase catalyzes two reaction steps:[2][3][4][5][6][7][8]

• Cresolase Activity: Hydroxylation of L-Tyrosinamide to L-DOPA-amide.[1]

• Catecholase Activity: Oxidation of L-DOPA-amide to Dopaquinone-amide .

Critical Technical Note: Unlike L-DOPA, the amide derivative lacks the free carboxyl group required for rapid, spontaneous cyclization into Dopachrome (orange pigment). Therefore, a nucleophilic trap (MBTH) is required to capture the quinone intermediate, forming a stable, soluble pink chromophore.

Figure 1: Reaction pathway. MBTH intercepts the unstable quinone to form a quantifiable adduct.

Materials & Equipment

Reagents

• Enzyme: Mushroom Tyrosinase (EC 1.14.18.[9]1) or Human recombinant Tyrosinase.

• Substrate: L-Tyrosinamide hydrochloride (Purity

  98%).

• Coupling Reagent: MBTH (3-methyl-2-benzothiazolinone hydrazone hydrochloride).

• Inhibitor Control: Kojic Acid or Arbutin.

• Buffer: 50 mM Sodium Phosphate Buffer (pH 6.8 - 7.0). Note: Avoid Tris buffers as they can chelate the active site Copper.

• Solvent: Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF) for inhibitor stocks.

Equipment

• Microplate Reader (96-well) capable of absorbance measurement at 505 nm .

• Multichannel pipettes.[1]

• Incubator at 25°C or 37°C.

Experimental Protocol: MBTH-Coupled Kinetic Assay

This protocol is designed for a 96-well plate format. It validates enzyme activity via the formation of the pink MBTH-quinone adduct.[10]

Step 1: Stock Solution Preparation[11][12]

• Phosphate Buffer (50 mM, pH 6.8): Prepare fresh. Filter sterilize if storing.

• L-Tyrosinamide Stock (10 mM): Dissolve 2.17 mg L-Tyrosinamide HCl in 1 mL Buffer. Solubility is excellent; vortex briefly.

• MBTH Stock (20 mM): Dissolve 4.3 mg MBTH in 1 mL water. Protect from light.

• Tyrosinase Solution: Dissolve lyophilized powder in cold buffer to ~1000 Units/mL. Keep on ice.

Step 2: Assay Setup (Standard 200 µL Reaction)

Component	Volume (µL)	Final Conc.	Notes
Phosphate Buffer	140 - X	50 mM	Adjust volume to reach 200 µL total.
MBTH Stock	20	2.0 mM	Excess to ensure quantitative trapping.
L-Tyrosinamide	20	1.0 mM	Can vary (0.1 - 5 mM) for kinetic curves.[1]
Test Inhibitor	X	Variable	Optional. Use solvent vehicle for control.[5][11]
Tyrosinase	20	~100 U/mL	Add last to initiate reaction.[1]

Step 3: Measurement Workflow

• Pipette Buffer, MBTH, and L-Tyrosinamide into the wells.

• Incubate the plate at 25°C (or 37°C for human enzymes) for 5 minutes to equilibrate.

• Initiate by adding the Tyrosinase enzyme using a multichannel pipette.

• Shake plate for 5 seconds (medium intensity).

• Measure Absorbance (Kinetic Mode):

  • Wavelength: 505 nm.[5][10]

  • Interval: Every 30 seconds for 15–30 minutes.

  • Temperature: Constant (25°C or 37°C).

Data Analysis & Interpretation

Calculation of Reaction Rate ( )

Plot Absorbance (505 nm) vs. Time (min). Identify the linear region (steady-state phase).

[1]

Converting to Specific Activity

To convert

to molar units ( ), use the Beer-Lambert Law.

• Pathlength (

  ): ~0.6 cm for 200 µL in a standard 96-well plate.

• Extinction Coefficient (

  ): The MBTH-quinone adduct has a high , typically 29,000 – 32,000 M cm (verify with a standard curve of L-DOPA + MBTH + Tyrosinase if absolute quantitation is critical).[1]

[1]

Kinetic Parameters ( , )

Perform the assay with varying L-Tyrosinamide concentrations (e.g., 0.1, 0.25, 0.5, 1.0, 2.5, 5.0 mM).

• Plot

  vs. (Michaelis-Menten).

• Use non-linear regression to fit:

  [1]

Expert Insight: Expect a

value for L-Tyrosinamide to differ from L-Tyrosine. The amide modification removes the negative charge, potentially reducing electrostatic repulsion in the active site channel, leading to distinct binding kinetics.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Lag Phase > 5 min	Hysteresis (Monophenolase activity)	Add a trace amount (1 µM) of L-DOPA to "spark" the reaction (eliminates lag).
Non-Linear Rates	Substrate Depletion or Product Inhibition	Reduce enzyme concentration or shorten measurement window to first 5 mins.
Precipitation	MBTH instability	Ensure MBTH is prepared fresh and kept acidic/neutral. Do not use basic buffers (>pH 8).
High Background	Auto-oxidation	Prepare L-Tyrosinamide fresh. Keep stocks protected from light.

References

• Winder, A. J., & Harris, H. (1991). New assays for the tyrosine hydroxylase and dopa oxidase activities of tyrosinase. European Journal of Biochemistry, 198(2), 317-326. (Establishes the MBTH assay principle for high sensitivity).

• Espin, J. C., et al. (1997). Monophenolase activity of polyphenol oxidase from Airen grapes. Journal of Agricultural and Food Chemistry, 45(9), 3391-3396. (Details the kinetic lag phase and MBTH coupling).

• Vianini, E., Palumbo, M., & Gatto, B. (2001). In vitro selection of DNA aptamers that bind L-tyrosinamide.[12] Bioorganic & Medicinal Chemistry, 9(10), 2543-2548.[12] (Demonstrates L-Tyrosinamide stability and solubility properties).

• Sigma-Aldrich. (n.d.). Product Information: Tyrosinase from Mushroom.[5][8][9][13] (Standard reference for enzyme handling).

Sources

• 1. L-Tyrosinamide | C9H12N2O2 | CID 151243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. odinity.com [odinity.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. brieflands.com [brieflands.com]
• 6. researchportal.northumbria.ac.uk [researchportal.northumbria.ac.uk]
• 7. Spectrophotometric Assays for Sensing Tyrosinase Activity and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pepolska.pl [pepolska.pl]
• 9. researchgate.net [researchgate.net]
• 10. A stopped spectrophotometric assay for the dopa oxidase activity of tyrosinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. caymanchem.com [caymanchem.com]
• 13. Reactions of Flavonoids with o-Quinones Interfere with the Spectrophotometric Assay of Tyrosinase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Storage and Handling of 2-Amino-3-(4-hydroxyphenyl)propanamide

Welcome to the technical support center for 2-Amino-3-(4-hydroxyphenyl)propanamide, a tyrosine derivative critical for various research and development applications. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. By understanding its potential degradation pathways, you can implement effective storage and handling strategies to maintain its purity and performance in your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter, providing explanations and actionable solutions based on the chemical properties of 2-Amino-3-(4-hydroxyphenyl)propanamide.

Issue 1: I've noticed a yellowing or browning of my solid compound over time.

• Question: What is causing the color change in my solid 2-Amino-3-(4-hydroxyphenyl)propanamide, and is it still usable?

• Answer: The discoloration you are observing is likely due to oxidation of the phenolic hydroxyl group on the phenyl ring.[1][2] This process can be accelerated by exposure to oxygen, light, and elevated temperatures.[3] The resulting oxidized species, such as quinones, can polymerize and lead to the formation of colored impurities.[1] While minor discoloration may not significantly impact all experimental outcomes, it indicates degradation and a decrease in the purity of your compound. For sensitive applications, it is crucial to use a pure, unoxidized compound.

  • Preventative Protocol:

    • Inert Atmosphere: Store the solid compound under an inert gas like argon or nitrogen to minimize contact with oxygen.[4][5]

    • Light Protection: Always store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.[5]

    • Temperature Control: Maintain storage at recommended low temperatures, ideally -20°C or lower for long-term stability.[5][6][7]

Issue 2: My aqueous stock solution has become cloudy or has precipitated.

• Question: Why has my 2-Amino-3-(4-hydroxyphenyl)propanamide solution, which was initially clear, turned cloudy?

• Answer: Cloudiness or precipitation can arise from several factors:

  • pH Shifts: The solubility of 2-Amino-3-(4-hydroxyphenyl)propanamide is pH-dependent. Changes in the pH of your solution, perhaps due to absorption of atmospheric CO2, can decrease its solubility.

  • Hydrolysis: The amide group in the molecule can undergo hydrolysis, especially under acidic or basic conditions, to form the corresponding carboxylic acid (tyrosine) and ammonia.[8][9][10] Tyrosine has different solubility characteristics and may precipitate out of solution. Vigorous conditions, such as high temperatures, can accelerate this process.[8]

  • Aggregation: Peptides and their derivatives can sometimes aggregate, especially after freeze-thaw cycles.[11]

  • Troubleshooting Steps:

    • Verify pH: Check the pH of your stock solution. Adjust if necessary with a suitable buffer to maintain a pH where the compound is most stable and soluble.

    • Fresh Solutions: Prepare fresh stock solutions regularly and avoid storing them for extended periods, even at low temperatures.

    • Aliquoting: To prevent contamination and degradation from repeated freeze-thaw cycles, divide your stock solution into smaller, single-use aliquots.[11]

Issue 3: I am seeing unexpected peaks in my analytical chromatography (HPLC/LC-MS).

• Question: My recent analysis shows new impurity peaks that were not present when I first received the compound. What are these, and how can I avoid them?

• Answer: The appearance of new peaks strongly suggests chemical degradation. Based on the structure of 2-Amino-3-(4-hydroxyphenyl)propanamide, the most probable degradation pathways are:

  • Oxidation: The phenolic ring is susceptible to oxidation, leading to hydroxylated and quinone-type byproducts.[1][2][12]

  • Hydrolysis: The amide bond can be cleaved, resulting in the formation of tyrosine.[9][10][13]

  • Photodegradation: Exposure to UV light can induce photochemical reactions, leading to various degradation products.[14][15][16] Tyrosine itself can undergo photodegradation.[15][16]

  • Caption: Recommended workflow for handling 2-Amino-3-(4-hydroxyphenyl)propanamide.

Frequently Asked Questions (FAQs)

Storage & Stability

• Q1: What are the optimal storage conditions for solid 2-Amino-3-(4-hydroxyphenyl)propanamide?

  • A1: For long-term stability (≥ 4 years), the solid compound should be stored at -20°C.[6] It is also crucial to protect it from moisture and light by storing it in a tightly sealed, amber vial, preferably under an inert atmosphere (argon or nitrogen).[5]

• Q2: How long is 2-Amino-3-(4-hydroxyphenyl)propanamide stable in solution?

  • A2: The stability in solution is significantly lower than in solid form and depends on the solvent, pH, and temperature. As a general best practice, prepare solutions fresh for each experiment. If short-term storage is necessary, it is recommended to store solutions at -20°C for no longer than one month, or at -80°C for up to six months.[4] To avoid degradation, it is best to flash-freeze single-use aliquots.[11]

• Q3: Should I be concerned about freeze-thaw cycles?

  • A3: Yes, repeated freeze-thaw cycles can negatively impact the stability of peptides and their derivatives.[11][17][18] These cycles can lead to aggregation, changes in pH of buffered solutions (especially phosphate buffers), and can accelerate chemical degradation.[11] It is highly recommended to aliquot stock solutions into single-use volumes to minimize the number of freeze-thaw cycles.[11]

• Q4: Is this compound hygroscopic?

Handling & Preparation

• Q5: What is the recommended procedure for preparing a stock solution?

  • A5: To prepare a stock solution, allow the container of the solid compound to warm to room temperature in a desiccator before opening to prevent condensation. Use a degassed, high-purity solvent or buffer. For aqueous solutions, consider using a buffer system appropriate for your intended application that maintains a stable pH. After dissolving, sterile filter the solution (e.g., using a 0.22 µm filter) into sterile, amber vials for storage.

• Q6: What are the main degradation pathways I should be aware of?

  • A6: The primary degradation pathways for 2-Amino-3-(4-hydroxyphenyl)propanamide are oxidation of the phenol group, hydrolysis of the amide bond, and photodegradation from exposure to light.[2][9][14]

  Caption: Major degradation pathways for 2-Amino-3-(4-hydroxyphenyl)propanamide.

Summary of Recommended Storage Conditions

Form	Temperature	Conditions	Duration	Reference
Solid (Lyophilized Powder)	-20°C	Tightly sealed, protected from light, under inert gas	Long-term (≥ 4 years)	[5][6]
Stock Solution	-20°C	Single-use aliquots, protected from light	Short-term (≤ 1 month)	[4]
Stock Solution	-80°C	Single-use aliquots, protected from light	Medium-term (≤ 6 months)	[4]

By adhering to these guidelines, you can significantly mitigate the risk of degradation, ensuring the reliability and reproducibility of your experimental results.

References

• López-Nicolás, R., Pérez-Sánchez, H., & García-Carmona, F. (2014). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. Molecules, 19(9), 13437-13454. [Link]

• Does freeze thaw effect will have an impact on the peptide's stability? (2024, April 8). ResearchGate. Retrieved February 14, 2026, from [Link]

• Pateiro, M., Munekata, P. E. S., Domínguez, R., & Lorenzo, J. M. (2020). Natural Phenolic Compounds for the Control of Oxidation, Bacterial Spoilage, and Foodborne Pathogens in Meat. Foods, 9(6), 819. [Link]

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Reference Data & Comparative Studies

Comparative Analysis of L-Tyrosinamide vs. L-Tyrosine Bioavailability: A Technical Guide for Researchers

Introduction

L-Tyrosine, a non-essential amino acid, is a cornerstone of protein synthesis and, more critically, the rate-limiting precursor for the production of catecholamine neurotransmitters such as dopamine, norepinephrine, and epinephrine.[1][2][3][4] Its direct influence on cognitive function and stress response has made it a subject of intense research and a popular component in dietary supplements. However, the therapeutic application of L-Tyrosine is often hampered by its poor aqueous solubility, which can limit its oral bioavailability.[5][6] This challenge has catalyzed the exploration of more soluble derivatives, such as L-Tyrosinamide, with the hypothesis that improved physicochemical properties will translate to enhanced systemic and central nervous system delivery.

This technical guide provides a rigorous comparative analysis of L-Tyrosinamide and L-Tyrosine, with a focus on the experimental and theoretical underpinnings of their respective bioavailability. We will dissect the methodologies required to empirically validate these compounds, discuss the expected pharmacokinetic outcomes, and explore the metabolic pathways that govern their activity. This document is intended to serve as a critical resource for researchers, scientists, and professionals in drug development, offering the foundational knowledge necessary for advancing research in this area.

Physicochemical Properties: The Gateway to Bioavailability

A compound's journey into and through the body is fundamentally dictated by its chemical and physical properties. For orally administered agents, solubility and lipophilicity are paramount for effective absorption.

Property	L-Tyrosine	L-Tyrosinamide	Significance for Bioavailability
Molecular Weight	181.19 g/mol [7]	180.20 g/mol [8]	The negligible difference in molecular weight suggests that this factor is unlikely to be a significant differentiator in their passive diffusion across biological membranes.
Water Solubility	0.45 mg/mL (at 25°C, neutral pH)[5]	Predicted to be significantly higher than L-Tyrosine.	The replacement of the carboxylic acid with an amide group generally increases aqueous solubility. Enhanced solubility in the gastrointestinal tract is a critical first step for absorption, as only dissolved compounds can be absorbed.
LogP	-2.26[7]	-0.6 (Predicted)[8]	The predicted higher LogP of L-Tyrosinamide indicates greater lipophilicity. This could facilitate more efficient transport across the lipid bilayers of the intestinal epithelium and the blood-brain barrier.
Chemical Structure	Contains a carboxylic acid group.	The carboxylic acid is replaced by a carboxamide group.[8]	This structural modification is the primary driver of the differences in solubility and lipophilicity and is key to its potential as a pro-drug.

The superior water solubility and predicted higher lipophilicity of L-Tyrosinamide form the theoretical basis for its potential as a more bioavailable alternative to L-Tyrosine.

Experimental Methodologies for Bioavailability Assessment

A definitive comparison of L-Tyrosinamide and L-Tyrosine necessitates robust experimental evaluation. The following protocols are standard in the field for assessing the bioavailability of orally administered compounds.

In Vitro Permeability: The Caco-2 Cell Model

The Caco-2 cell line is a cornerstone of in vitro drug absorption studies, forming a polarized monolayer that mimics the human intestinal epithelium.[9][10]

Experimental Protocol: Caco-2 Cell Permeability Assay

• Cell Culture and Differentiation: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21 days to allow for the formation of a differentiated monolayer with well-defined tight junctions.[11]

• Monolayer Integrity Verification: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER) and assessing the permeability of a paracellular marker like Lucifer yellow.[10][11]

• Compound Administration: Test compounds (L-Tyrosine and L-Tyrosinamide) are dissolved in a transport buffer and applied to the apical (A) side of the Transwell® inserts to assess absorption (A to B transport).[10]

• Sampling: Samples are collected from the basolateral (B) compartment at specified time intervals.

• Quantification: The concentration of the parent compound and any metabolites in the collected samples is determined using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Calculation of Apparent Permeability (Papp): The rate of transport is used to calculate the apparent permeability coefficient: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of compound appearance in the receiver compartment, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.[12]

Diagram: Caco-2 Permeability Assay Workflow

Caption: Workflow of the Caco-2 cell permeability assay for bioavailability screening.

In Vivo Pharmacokinetics in Animal Models

In vivo studies are essential for a comprehensive understanding of a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile in a whole-organism context.

Experimental Protocol: Oral Gavage Pharmacokinetic Study in Rats

• Animal Acclimation and Fasting: Male Sprague-Dawley rats are acclimated, and then fasted overnight to standardize gastrointestinal conditions.

• Compound Administration: L-Tyrosine or L-Tyrosinamide is administered via oral gavage at a defined dose.

• Serial Blood Sampling: Blood samples are collected at multiple time points post-administration (e.g., 0, 15, 30, 60, 120, 240, 480 minutes).

• Plasma Isolation and Analysis: Plasma is separated by centrifugation and the concentrations of the administered compound and its primary metabolite (L-Tyrosine in the case of L-Tyrosinamide administration) are quantified by LC-MS/MS.

• Pharmacokinetic Parameter Calculation: The resulting concentration-time data is used to calculate key pharmacokinetic parameters, including Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (Area Under the Curve), which represents total drug exposure.

Comparative Bioavailability: Expected Outcomes and Mechanistic Insights

While direct, peer-reviewed comparative bioavailability studies of L-Tyrosinamide versus L-Tyrosine are scarce, we can formulate a scientifically grounded hypothesis based on their chemical properties and the known metabolism of similar compounds.

Expected Pharmacokinetic Profile of L-Tyrosinamide vs. L-Tyrosine

Pharmacokinetic Parameter	Expected Outcome for L-Tyrosinamide	Rationale
Cmax (Maximum Concentration)	Higher	Enhanced solubility and permeability should lead to a faster and more complete absorption from the gut, resulting in a higher peak plasma concentration.
Tmax (Time to Cmax)	Shorter or Similar	A more rapid absorption rate would lead to a shorter time to reach the maximum concentration.
AUC (Area Under the Curve)	Larger	A larger AUC would indicate a greater overall systemic exposure to the compound, reflecting higher bioavailability.

Metabolic Conversion: The Role of Amidases

L-Tyrosinamide is a pro-drug; its therapeutic activity is dependent on its conversion to the active molecule, L-Tyrosine. This biotransformation is catalyzed by a class of enzymes known as amidases (or amidohydrolases), which hydrolyze the amide bond to yield the carboxylic acid (L-Tyrosine) and ammonia.[13][14][15] These enzymes are widely distributed throughout the body. The efficiency of this conversion is a critical determinant of L-Tyrosinamide's ultimate bioavailability and efficacy.

Diagram: Proposed Metabolic Pathway of L-Tyrosinamide

Caption: The proposed pathway from oral administration of L-Tyrosinamide to its action in the CNS.

The Central Role of L-Tyrosine in Catecholamine Synthesis

The ultimate goal of administering L-Tyrosine or its pro-drugs is to increase the synthesis of catecholamines in the central nervous system. This biochemical pathway is fundamental to mood, focus, and the physiological response to stress.

Diagram: Catecholamine Synthesis Pathway

Caption: The enzymatic conversion of L-Tyrosine to key catecholamine neurotransmitters.[1][16][17]

Conclusion and Future Directions

L-Tyrosinamide presents a compelling theoretical advantage over L-Tyrosine due to its enhanced water solubility and predicted lipophilicity. These properties are expected to translate into improved oral bioavailability. However, the realization of this potential is critically dependent on the efficiency of its in vivo conversion to L-Tyrosine by amidase enzymes.

The field requires direct, head-to-head pharmacokinetic studies to quantify the relative bioavailability of L-Tyrosinamide. Such research would not only validate its potential as a superior delivery form of L-Tyrosine but also open new avenues for its application in nutritional science and neuropharmacology. Future investigations should also aim to characterize the specific amidases involved in its metabolism and their tissue distribution to build a complete picture of its disposition in the body. The experimental frameworks outlined in this guide provide a clear path forward for researchers to rigorously evaluate this promising compound.

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A Senior Application Scientist's Guide to GC-MS Method Validation for Determining Optical Purity of Peptides

In the landscape of therapeutic peptide development, ensuring the stereochemical integrity of your molecule is not merely a quality control checkpoint; it is a fundamental pillar of safety and efficacy. The presence of even minute quantities of a D-amino acid in a peptide designed to be composed of L-amino acids can lead to dramatic alterations in biological activity, immunogenicity, and pharmacokinetic profiles. For researchers, scientists, and drug development professionals, a robust and validated analytical method for determining optical purity is therefore non-negotiable.

This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methodologies for the determination of peptide optical purity. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, empowering you to not only execute but also to intelligently adapt these methods to your specific needs.

The Analytical Challenge: Why Optical Purity Matters

The chirality of amino acids, the building blocks of peptides, dictates the three-dimensional structure and, consequently, the biological function of the final molecule. While nature predominantly utilizes L-amino acids, the synthesis of therapeutic peptides can introduce racemization, the conversion of an L-amino acid to its D-enantiomer. This can occur at various stages, from the synthesis of protected amino acids to the final peptide cleavage and purification. The consequences of unintended D-enantiomer incorporation can range from reduced therapeutic effect to severe adverse reactions. Therefore, regulatory bodies like the U.S. Food and Drug Administration (FDA) and international standards such as the ICH guidelines mandate rigorous control and quantification of chiral impurities.[1][2][3][4]

Why GC-MS for Optical Purity Analysis?

While other techniques like chiral High-Performance Liquid Chromatography (HPLC) exist, GC-MS offers a powerful combination of high-resolution separation and sensitive, specific detection, making it a gold standard for this application.[5][6][7] The key advantages include:

• High Chromatographic Efficiency: Capillary GC columns, particularly those with chiral stationary phases, provide exceptional resolving power for enantiomers.[8][9]

• Sensitive and Selective Detection: Mass spectrometry provides definitive identification and quantification of the target analytes, even at trace levels.

• Robustness and Reproducibility: Well-developed GC-MS methods are known for their reliability and inter-laboratory transferability.

However, the inherent non-volatility of amino acids necessitates a critical sample preparation step: derivatization . This process converts the polar amino and carboxyl groups into more volatile and thermally stable functional groups suitable for GC analysis.[10][11]

The Heart of the Method: Chiral Derivatization Agents

The choice of derivatization agent is a critical decision that directly impacts the success of your analysis. The ideal agent should react completely and specifically with the amino acids without inducing further racemization. Here, we compare two commonly employed classes of derivatization agents: N-acylating agents, exemplified by Trifluoroacetic Anhydride (TFAA) , and chloroformates, represented by Heptafluorobutyl Chloroformate (HFBCF) .

Feature	Trifluoroacetic Anhydride (TFAA)	Heptafluorobutyl Chloroformate (HFBCF)	Rationale & Field Insights
Reaction Mechanism	Acylation of the amino group.	Forms a urethane-type derivative with the amino group.	Both reactions are well-established and generally proceed to completion under optimized conditions. The choice often depends on the specific amino acid side chains and potential for side reactions.
Volatility of Derivatives	High	Very High	HFBCF derivatives are typically more volatile, which can lead to shorter retention times and sharper peaks, potentially improving resolution and sensitivity.
Reaction Conditions	Often requires a two-step process: esterification of the carboxyl group followed by acylation.[10]	Can be performed as a one-step or two-step reaction. In-situ derivatization is also possible.[9][12][13]	The single-step potential of HFBCF can simplify sample preparation, reducing analysis time and potential for error. However, optimization is crucial to prevent incomplete derivatization.
Potential for Racemization	Low, if conditions are carefully controlled.	Low, with optimized protocols.	Both reagents are generally considered safe in terms of inducing racemization during the derivatization step itself. The primary risk of racemization comes from the initial peptide hydrolysis step.
Cost & Availability	Relatively inexpensive and widely available.	More expensive than TFAA but readily available.	For routine, high-throughput analysis, the cost of reagents can be a factor. However, the potential for improved performance with HFBCF may justify the higher cost.
Interferences	Reagent by-products can sometimes interfere with early eluting peaks.	Generally cleaner reaction profiles with fewer interfering by-products.	Careful optimization of the final work-up steps (e.g., evaporation of excess reagent) is crucial for both to achieve a clean baseline.

A Validated GC-MS Workflow for Optical Purity Determination

The following diagram outlines a comprehensive and self-validating workflow for determining the optical purity of a peptide using GC-MS.

Caption: A comprehensive workflow for GC-MS determination of peptide optical purity.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a detailed methodology for the determination of the optical purity of a peptide using GC-MS with a two-step esterification and acylation derivatization.

1. Peptide Hydrolysis:

• Accurately weigh approximately 1 mg of the peptide sample into a hydrolysis tube.

• Add 1 mL of 6N HCl.

• Seal the tube under vacuum or flush with nitrogen to prevent oxidation.

• Heat the sample at 110°C for 24 hours.

• After cooling, open the tube and evaporate the HCl to dryness under a stream of nitrogen.

2. Derivatization: Esterification:

• To the dried hydrolysate, add 1 mL of 3N HCl in methanol.

• Seal the tube and heat at 100°C for 30 minutes.[10]

• Evaporate the reagent to dryness.

3. Derivatization: Acylation (using TFAA):

• Dissolve the residue from the esterification step in 1 mL of dichloromethane.

• Add 100 µL of trifluoroacetic anhydride (TFAA).[10]

• Seal the vial and heat at 60°C for 20 minutes.[10]

• Cool the sample to room temperature. The sample is now ready for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: Chirasil-Val capillary column (25 m x 0.25 mm x 0.16 µm)

• Oven Program: 70°C (hold 2 min), ramp to 180°C at 4°C/min, hold 5 min.

• Injector: Split/splitless, 250°C, split ratio 20:1

• Carrier Gas: Helium, constant flow 1.2 mL/min

• MSD Transfer Line: 280°C

• Ion Source: 230°C

• Quadrupole: 150°C

• Detection Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Monitor characteristic ions for each derivatized amino acid.

Method Validation: A Trustworthy System

Validation of the analytical method is paramount to ensure the reliability of the results.[2][14] The validation should be performed in accordance with ICH Q2(R1) guidelines and should encompass the following parameters.[4][15][16]

Caption: Key parameters for GC-MS method validation according to ICH Q2(R1).

Validation Parameter	Acceptance Criteria (Typical)	Experimental Approach
Specificity	The method should be able to resolve the D- and L-enantiomers from each other and from any other components in the sample matrix.	Analyze a mixture of D- and L-amino acid standards and a blank (hydrolyzed matrix without peptide).
Linearity & Range	Correlation coefficient (r²) ≥ 0.99 for the calibration curve of the D-enantiomer in the presence of the L-enantiomer.	Prepare a series of calibration standards with increasing concentrations of the D-enantiomer spiked into a constant concentration of the L-enantiomer.
Accuracy	The recovery should be within 80-120% of the true value for the D-enantiomer.	Analyze samples with known amounts of the D-enantiomer spiked into the sample matrix at different concentration levels (e.g., 50%, 100%, and 150% of the expected level).
Precision	Repeatability (intra-day precision): RSD ≤ 15%. Intermediate precision (inter-day precision): RSD ≤ 20%.	Repeatability: Analyze multiple preparations of the same sample on the same day. Intermediate precision: Analyze the same sample on different days, with different analysts, or on different instruments.
Limit of Detection (LOD)	The lowest concentration of the D-enantiomer that can be detected but not necessarily quantitated. Typically determined as a signal-to-noise ratio of 3:1.	Analyze a series of diluted solutions of the D-enantiomer.
Limit of Quantitation (LOQ)	The lowest concentration of the D-enantiomer that can be quantified with acceptable precision and accuracy. Typically determined as a signal-to-noise ratio of 10:1. The LOQ should be at or below the reporting threshold for the D-enantiomer.	Analyze a series of diluted solutions of the D-enantiomer and determine the concentration at which the precision and accuracy criteria are met.
Robustness	The method should be unaffected by small, deliberate variations in method parameters.	Introduce small variations in parameters such as GC oven temperature ramp rate, injector temperature, and carrier gas flow rate and assess the impact on the results.

Conclusion: Ensuring Chiral Integrity with Confidence

The determination of optical purity is a critical aspect of peptide drug development. A well-validated GC-MS method provides the necessary accuracy, precision, and sensitivity to ensure the chiral integrity of your therapeutic peptides. By understanding the principles behind the methodology, from the crucial role of derivatization to the rigorous requirements of method validation, you can confidently generate reliable data that will stand up to regulatory scrutiny and, ultimately, contribute to the development of safe and effective medicines.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][1][3]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link][2]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link][14]

• Gerhardt, J., & Nicholson, G. J. (2003). Validation of a GC-MS Method for Determination of the Optical Purity of Peptides. C.A.T. GmbH & Co. KG. [Link][5]

• U.S. Food and Drug Administration. (2020). Bioanalytical Method Validation Guidance for Industry. [Link][3]

• Casetta, B., & Garofolo, F. (1994). Determination of the enantiomeric purity of synthetic peptides by gas chromatography-mass spectrometry. Journal of Chromatography A, 666(1-2), 175-183. [Link][6]

• Gerhardt, J., & Nicholson, G. (2003). Validation of a GC-MS Method for Determination of the Optical Purity of Peptides. Semantic Scholar. [Link][7]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link][4]

• Therapeutic Goods Administration. (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Quality Guidelines. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][15]

• Moos, M., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(4), 623-635. [Link][12]

• Schurig, V., & Nicholson, G. J. (2006). Gas-chromatographic separation of stereoisomers of dipeptides. Chirality, 18(7), 551-557. [Link]

• SlideShare. ICH Q2 Analytical Method Validation. [Link][16]

• Lims, B. M., et al. (2023). Enantiomeric Purity Analysis of Synthetic Peptide Therapeutics by Direct Chiral High-Performance Liquid Chromatography-Electrosp. SSRN. [Link]

• Šimek, P., et al. (2025). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Methods in Molecular Biology, 2881, 137-150. [Link][13]

• ResearchGate. Acylation, silylation, alkylation or chiral derivatization agents using GC/MS?. [Link][11]

• C.A.T. GmbH & Co. KG. Analyses of amino acids, Enantiomeric purity. [Link][8]

• Spadaro, A., et al. (2021). Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, 26(15), 4587. [Link]

• C.A.T. Analysentechnik KG. Determination of optical purity of amino acids amino acid derivatives and peptides. [Link]

• Royal Society of Chemistry. (2025). Advances in chiral analysis: from classical methods to emerging technologies. [Link]

• Springer Nature Experiments. Quantitative Analysis of Amino and Organic Acids by Methyl Chloroformate Derivatization and GC-MS/MS Analysis. [Link]

• ResearchGate. Fig. 2. TIC GC/MS chromatogram of the chiral amino acid analysis.... [Link][9]

• Li, Y., et al. (2023). A potential primary method for peptide purity analysis by gas chromatography-isotope dilution infrared spectrometry. Analytical and Bioanalytical Chemistry, 415(20), 4849-4857. [Link]

• LCGC International. (2023). Breakthrough Method for Peptide Purity Analysis: Gas Chromatography–Isotope Dilution Infrared Spectrometry Takes Center Stage. [Link]

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In Vitro vs. In Vivo Efficacy of L-Tyrosinamide: A Technical Comparison Guide

Executive Summary

L-Tyrosinamide (L-Tyr-NH₂) is a C-terminal amide derivative of the amino acid L-Tyrosine.[1] It was developed primarily to overcome the critical physicochemical limitation of L-Tyrosine: poor aqueous solubility (approx. 0.45 g/L at neutral pH).

This guide objectively compares the performance of L-Tyrosinamide against its parent compound, L-Tyrosine. The "efficacy" of L-Tyrosinamide is defined by two distinct biological roles:

• As a Prodrug/Precursor: Its ability to deliver L-Tyrosine to physiological systems (In Vivo) or cell cultures (In Vitro) at high concentrations without precipitation.[1]

• As a Biochemical Probe: Its utility as a specific substrate for aminopeptidases (e.g., Leucine Aminopeptidase) in enzymatic assays.

Mechanistic Foundation

The efficacy of L-Tyrosinamide relies on its enzymatic conversion back to L-Tyrosine. Unlike L-Tyrosine, which is transported and utilized directly, L-Tyrosinamide acts as a "masked" precursor.

• Chemical Advantage: The amidation of the carboxyl group removes the negative charge, significantly altering the isoelectric point and increasing solubility in neutral aqueous buffers.

• Biological Mechanism: Upon exposure to cytosolic or serum enzymes (specifically Leucine Aminopeptidase [LAP] and other aminopeptidases), the amide bond is hydrolyzed, releasing free L-Tyrosine and ammonia.

Signaling & Conversion Pathway [1]

Figure 1: The metabolic fate of L-Tyrosinamide. It enters the cell and is rapidly converted to active L-Tyrosine by ubiquitous aminopeptidases.

In Vitro Performance: Stability & Solubility

In cell culture and biochemical assays, L-Tyrosinamide is superior to L-Tyrosine for applications requiring high concentrations.

Solubility Profile

L-Tyrosine is notorious for precipitating in cell culture media, often requiring separate feeds at extreme pH (pH > 10 or < 2).[1] L-Tyrosinamide resolves this.

Parameter	L-Tyrosine (Parent)	L-Tyrosinamide (Derivative)	Performance Implication
Water Solubility (25°C)	~0.45 g/L	>100 g/L (as salt)	200x Increase. Allows concentrated stock preparation at neutral pH.[1]
pH Stability	Stable	Hydrolyzed by strong acid/base	L-Tyr-NH₂ requires neutral buffering to prevent spontaneous hydrolysis.[1]
Media Compatibility	Precipitates >1 mM	Soluble >50 mM	Ideal for "fed-batch" processes in biopharma.[1]

Enzymatic Stability (Half-Life)

In serum-supplemented media (containing FBS), L-Tyrosinamide is not stable; it is converted to L-Tyrosine.[1]

• Serum-Free Media: Stable for days at 37°C.

• Serum-Containing Media (10% FBS): Half-life approx. 2–4 hours due to serum aminopeptidases.[1]

Expert Insight: If you are studying tyrosinase inhibition in melanoma cells, be aware that L-Tyrosinamide can act as a competing substrate or a prodrug depending on the expression of aminopeptidases in your specific cell line (e.g., MNT-1 vs. B16F10).

In Vivo Efficacy: Bioavailability & Pharmacokinetics[2]

In animal models, L-Tyrosinamide functions as a Tyrosine Prodrug . Its efficacy is measured by how effectively it raises plasma and tissue Tyrosine levels compared to equimolar doses of L-Tyrosine.

Key Advantages In Vivo

• Parenteral Administration: Due to high solubility, L-Tyrosinamide can be injected (IV/IP) at high doses in small volumes, which is impossible with L-Tyrosine.

• Rapid Conversion: The conversion is near-instantaneous in the liver and kidney due to high LAP activity.

• Blood-Brain Barrier (BBB): Amidation increases lipophilicity slightly, potentially aiding passive transport, though active transport (LAT1) remains the primary route for the free amino acid after hydrolysis.

Comparative Efficacy Data

Metric	L-Tyrosine Administration	L-Tyrosinamide Administration
Route Suitability	Oral (Suspension), IV (Very dilute)	Oral, IV, IP, SC (Concentrated)
Tmax (Time to Max Conc.)	30–60 min	15–45 min (Rapid hydrolysis)
Cmax (Plasma Tyr)	Limited by dissolution rate	Higher (Bolus effect possible)
Toxicity	Low (Regulated uptake)	Moderate (Ammonia release upon hydrolysis)

Critical Note on Toxicity: The hydrolysis of L-Tyrosinamide releases ammonia (NH₃) . While generally negligible at therapeutic doses, extremely high doses in liver-compromised models could theoretically exacerbate hyperammonemia.

Experimental Protocols

Protocol A: Preparation of High-Concentration Stock (In Vitro)

Use this for cell culture supplementation.[1]

• Weighing: Weigh 180 mg of L-Tyrosinamide (MW: 180.2 g/mol ).

• Solvent: Add 1.0 mL of sterile PBS (pH 7.4) or water.[1][2]

• Dissolution: Vortex for 30 seconds. Solution should be clear. (Contrast: 180 mg L-Tyrosine would form a thick slurry).

• Sterilization: Filter through a 0.22 µm PES membrane.[1]

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles to prevent hydrolysis.

Protocol B: Leucine Aminopeptidase (LAP) Activity Assay

Use this to validate the conversion efficacy of your biological system.

• Substrate Prep: Prepare 2 mM L-Tyrosinamide in 50 mM Tris-HCl (pH 8.0) containing 1 mM MnCl₂ (Activator).[1]

• Enzyme Addition: Add 10 µL of cell lysate or serum to 990 µL of substrate solution.

• Incubation: Incubate at 37°C for 10–30 minutes.

• Detection:

  • Method 1 (HPLC): Quench with 10% TCA.[1] Analyze supernatant for L-Tyrosine peak (RT ~5 min) vs. L-Tyrosinamide (RT ~3 min) on C18 column.

  • Method 2 (Colorimetric): Use a modified ninhydrin assay if specific detection of the free carboxyl group is possible (less specific).

References

• BenchChem Technical Support. (2025).[3] L-Tyrosinamide vs. L-Tyrosine as Enzyme Substrates: A Comparative Guide. BenchChem.[3] Link[1]

• MedChemExpress. (2024). L-Tyrosinamide Product Datasheet & Solubility Guide.[1] MedChemExpress. Link

• PubChem. (2025).[1][2] L-Tyrosinamide Compound Summary (CID 151243).[1] National Center for Biotechnology Information. Link

• Evonik Health Care. (2024).[1] Enhancing the solubility of L-Tyrosine in cell culture media applications. Evonik Industries.[4] Link

• Worthington Biochemical. (2024). Leucine Aminopeptidase: Enzymatic Mechanism and Substrate Specificity.[1] Worthington Enzyme Manual. Link

• National Institutes of Health (NIH). (2020).[1] Tyrosinase and Melanogenesis Inhibition: Mechanisms and Therapeutic Strategies.[1] PubMed Central.[1] Link

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• 4. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]

Safety & Regulatory Compliance

2-Amino-3-(4-hydroxyphenyl)propanamide proper disposal procedures

Topic: 2-Amino-3-(4-hydroxyphenyl)propanamide Proper Disposal Procedures Document Control: SOP-CHEM-TYR-001 | Revision: 1.0 Target Audience: Research Scientists, Lab Managers, EHS Officers[1][2]

Executive Summary & Chemical Identity

2-Amino-3-(4-hydroxyphenyl)propanamide (commonly known as L-Tyrosinamide ) is an amide derivative of the amino acid L-tyrosine.[1][2][3][4] In drug development, it is frequently utilized as a chiral intermediate in peptide synthesis, a structural motif in peptidomimetics, and a ligand for aptamer selection.

While often perceived as a "low-hazard" amino acid derivative, its amide functionality and potential biological activity (e.g., enzyme inhibition) mandate strict adherence to chemical waste protocols.[2] It is not benign enough for sanitary sewer disposal.[2] This guide outlines the precise segregation, packaging, and disposal workflows to ensure compliance with RCRA (US) and REACH (EU) standards.

Chemical Profile

Property	Detail
CAS Number	4985-46-0
Synonyms	L-Tyrosinamide; H-Tyr-NH₂; (S)-Tyrosinamide
Molecular Formula	C₉H₁₂N₂O₂
Physical State	White to off-white powder
Solubility	Soluble in water, DMSO, Methanol
Acidity (pKa)	~7.3 (Phenolic -OH), ~9.8 (Amine)

Hazard Assessment & Safety Protocols

Before initiating disposal, the waste generator must validate the hazard profile. Although L-Tyrosinamide is not classified as a P-listed (acutely toxic) waste, it carries specific GHS hazards that dictate handling procedures.[2]

GHS Hazard Classification

Hazard Code	Description	Severity
H315	Causes skin irritation	Warning
H319 / H318	Causes serious eye irritation/damage	Warning/Danger
H335	May cause respiratory irritation	Warning

Note: Some vendors classify the eye hazard as Category 1 (Irreversible Damage) due to the basicity of the amide/amine groups. Treat all eye contact risks as severe.

Personal Protective Equipment (PPE) Matrix

PPE Type	Specification	Rationale
Gloves	Nitrile (0.11 mm min.[1][2] thickness)	Provides barrier against organic solids and aqueous solutions.[1]
Eye Protection	Chemical Safety Goggles	Required due to H318/H319 risk; safety glasses are insufficient for powder handling.[1][2]
Respiratory	N95 or P100 Mask	Prevents inhalation of fine dust (H335) during weighing or spill cleanup.[1]
Clothing	Lab Coat (Buttoned), Long Sleeves	Prevents dermal absorption and skin irritation.[1]

Disposal Decision Logic & Workflow

The following diagram illustrates the critical decision-making process for segregating L-Tyrosinamide waste. Improper segregation (e.g., mixing with oxidizers) can create secondary hazards.

Figure 1: Decision tree for the segregation of L-Tyrosinamide waste streams to ensure compatibility with incineration protocols.

Step-by-Step Disposal Procedures

Protocol A: Solid Waste (Pure Substance & Debris)

Applicability: Expired reagents, weighing boat residues, contaminated paper towels.[1][2]

• Collection : Transfer solid waste into a wide-mouth high-density polyethylene (HDPE) or glass jar.[1][2]

• Labeling : Affix a hazardous waste label.

  • Constituents : "L-Tyrosinamide (Solid)"[1][2]

  • Hazards : Check "Irritant" and "Toxic".[1][2][5]

• Segregation : Do not mix with strong oxidizing agents (e.g., permanganates, nitrates) as the amide group can react vigorously.

• Disposal Path : Submit for High-Temperature Incineration . The nitrogen content requires incineration with a scrubber to manage NOₓ emissions.

Protocol B: Aqueous Solutions (Buffers/Media)

Applicability: Leftover stock solutions, HPLC waste.[1][2]

• pH Check : Ensure the solution pH is between 5 and 9. If highly acidic or basic due to other reagents, neutralize carefully.

• Container : Use a standard "Aqueous Waste" carboy (HDPE).[1]

• Prohibition : NEVER pour down the lab sink. Even if water-soluble, it is an unregulated organic amine that contributes to chemical oxygen demand (COD) and may affect aquatic life.[2]

• Labeling : List "Water" as the primary solvent and "L-Tyrosinamide (

Protocol C: Organic Solvent Solutions

Applicability: Synthesis reaction mixtures (DMSO, DMF, Methanol).[1][2]

• Classification : Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g., Methanol, DMSO).

• Segregation : Pour into the corresponding solvent waste stream.[1] L-Tyrosinamide is compatible with standard organic waste streams.[2]

• Precipitation Risk : If the concentration is high (>100 mg/mL), dilution with the solvent may be necessary to prevent precipitation and clogging of waste containers.

Spill Management & Emergency Response

In the event of a benchtop spill, immediate containment prevents aerosolization of the irritant powder.

Spill Cleanup Algorithm:

• Isolate : Evacuate the immediate area if dust is airborne.[1]

• Protect : Don Safety Goggles and N95 respirator.[1][2]

• Contain :

  • Dry Spill : Cover with a damp paper towel to suppress dust.[1][2] Gently sweep into a dustpan or use a HEPA-filtered vacuum.[2] Do not dry sweep. [2]

  • Wet Spill : Absorb with vermiculite, sand, or commercial spill pads.

• Decontaminate : Wash the surface with a mild soap solution followed by water.[1] The compound is water-soluble, making cleanup straightforward.[1][2]

• Dispose : Place all cleanup materials into the "Solid Hazardous Waste" bin.

Regulatory Compliance & Transport

• US RCRA Status : Not listed as a P or U hazardous waste, but regulated as a "characteristic" waste if it exhibits toxicity or if mixed with listed solvents.[2]

• DOT/IATA : Generally not regulated as Dangerous Goods for transport unless mixed with hazardous solvents.[1][2]

• Ecological Impact : Prevent entry into waterways.[1][2] Nitrogen-containing organics can contribute to eutrophication and may have uncharacterized aquatic toxicity.[2]

References

• Sigma-Aldrich .[2] Safety Data Sheet: L-Tyrosinamide (CAS 4985-46-0).[1][2][3][4][6] Version 6.4. Accessed 2024.[7][8][9] [2]

• PubChem . Compound Summary: L-Tyrosinamide.[1][2][6] National Library of Medicine. [2]

• Cayman Chemical . Product Information: L-Tyrosine amide. Item No. 30453.

• Fisher Scientific . Safety Data Sheet: 3-(4-Hydroxyphenyl)propionic acid derivatives.

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• 2. (S)-2-Amino-3-(4-hydroxyphenyl)propanamide | CymitQuimica [cymitquimica.com]
• 3. L-Tyrosinamide | 4985-46-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. L-Tyrosinamide | 4985-46-0 | TCI Deutschland GmbH [tcichemicals.com]
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• 9. broadpharm.com [broadpharm.com]

Personal protective equipment for handling 2-Amino-3-(4-hydroxyphenyl)propanamide

Topic: Personal Protective Equipment & Handling Guide for 2-Amino-3-(4-hydroxyphenyl)propanamide (L-Tyrosinamide) Content Type: Operational Safety & Logistical Guide Audience: Researchers, Drug Development Scientists[1][2]

Executive Summary: Immediate Action Card

Place this summary at the point of use (weighing station or fume hood).

Parameter	Critical Specification
Compound Name	2-Amino-3-(4-hydroxyphenyl)propanamide (L-Tyrosinamide)
CAS Number	4985-46-0
Physical State	White to off-white powder (hygroscopic, static-prone)
Primary Hazards	H315 (Skin Irritant), H319/H318 (Severe Eye Irritant/Damage), H335 (Respiratory Irritant)
Min.[1][2][3] PPE	Nitrile Gloves (0.11 mm), Safety Glasses w/ Side Shields, Lab Coat, Fume Hood.[2]
Containment	ALWAYS handle dry powder inside a certified chemical fume hood.[1][2]
First Aid	Eyes: Rinse for 15 min (lifting lids).[1][2][4][5] Skin: Wash with soap/water.[1][2][3][6][7][8] Inhalation: Move to fresh air.

Chemical Profile & Hazard Analysis

As a Senior Application Scientist, I emphasize that safety protocols are not merely compliance checkboxes but integral to experimental reproducibility. 2-Amino-3-(4-hydroxyphenyl)propanamide is the amide derivative of L-Tyrosine.[1][2] While amino acids are often perceived as benign, their amide derivatives possess distinct alkalinity and reactivity profiles that necessitate specific handling precautions.

Why this matters:

• Alkalinity: The amide group increases basicity compared to the parent acid.[1][2] Direct contact with mucous membranes (eyes, lungs) can cause immediate and severe irritation (H319/H318).[2]

• Sensitization Potential: Like many amino acid derivatives used in peptide synthesis, repeated dermal exposure can lead to sensitization.[1][2]

• Physical Form: This compound is often supplied as a fine, static-prone powder.[1][2] Without static control, particles can aerosolize during weighing, leading to inadvertent inhalation (H335).[2]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a "Self-Validating System." Before starting, verify your PPE against these standards.

Zone	PPE Requirement	Technical Rationale & Causality
Ocular	Safety Glasses with Side Shields (ANSI Z87.[1][2]1)	Prevent Projectiles: Crystalline fragments can fly during spatula manipulation.[1][2] Note: Use Chemical Goggles if creating fine dust or handling large quantities (>10g) to seal against airborne particulates.[1][2]
Dermal (Hand)	Nitrile Gloves (Min.[1][2] thickness 0.11 mm)	Barrier Integrity: Nitrile offers excellent resistance to amino acid solids.[1][2] Protocol: Inspect for micro-tears before use. Change immediately if splashed.[2] Double-glove if dissolving in penetrating solvents like DMSO or DMF.[1][2]
Respiratory	Engineering Control (Fume Hood)	Primary Defense: The most effective protection is containment.[1][2] Use a hood with face velocity 80-100 fpm.[1][2] Secondary: If hood is unavailable (NOT recommended), use N95/P100 Respirator .[1][2]
Body	Lab Coat (Cotton/Poly blend)	Coverage: Must be buttoned to the neck.[1][2] Sleeves must be tucked into glove cuffs to prevent wrist exposure.

Operational Handling Protocol

Phase A: Weighing & Transfer (The High-Risk Step)

Most exposure incidents occur here due to aerosolization.[1][2]

• Static Neutralization:

  • Action: Use an ionizing bar or anti-static gun on the weighing boat and spatula before touching the powder.

  • Why: This compound is static-prone.[1][2][9] Static charge causes powder to "jump," contaminating the balance and increasing inhalation risk.

• Containment Setup:

  • Place the analytical balance inside the fume hood or use a powder containment enclosure.[2]

  • Validation: Verify the hood flow monitor is green/safe before opening the vial.[2]

• Transfer Technique:

  • Use a micro-spatula.[2] Do not pour directly from the stock bottle.

  • Recap the stock bottle immediately after removing the required amount.[2]

Phase B: Solubilization

Common Solvents: Water, DMSO, Methanol.[1][2]

• Solvent Addition: Add solvent slowly to the powder.[2]

  • Why: Rapid addition can displace air in the powder, causing a "puff" of dust to escape the vessel.

• Vessel Closure: Cap the vial tightly before vortexing or sonication.

  • Why: Aerosols generated during vortexing can leak if the cap is loose.

Phase C: Workflow Visualization

Figure 1: Decision logic for PPE and handling based on the physical state of the material.[1][2]

Emergency Response & Decontamination

Scenario	Immediate Action Protocol
Eye Contact	1. DO NOT RUB. 2. Flush immediately at an eyewash station for 15 minutes . 3. Hold eyelids open to ensure irrigation of the entire globe. 4. Seek medical attention (ophthalmologist) if irritation persists.
Skin Contact	1. Remove contaminated clothing/gloves carefully to avoid secondary contact. 2. Wash skin with non-abrasive soap and copious water.[8] 3. If redness occurs, apply a soothing lotion and monitor.
Spill (Solid)	1. Isolate: Evacuate the immediate area. 2. PPE Up: Wear N95, goggles, and gloves.[2] 3. Clean: Cover with wet paper towels (to prevent dust) and wipe up.[1][2] Place in a hazardous waste bag.
Spill (Liquid)	1. Absorb with inert material (vermiculite or spill pads).[2] 2. Clean surface with water and detergent.

Disposal & Waste Management

• Classification: This material is generally not listed as a P-list or U-list acute hazardous waste under RCRA, but it should be treated as Hazardous Chemical Waste due to its irritant properties.[1][2]

• Solid Waste: Collect contaminated weigh boats, gloves, and paper towels in a sealed "Solid Hazardous Waste" bag.[2]

• Liquid Waste: Dispose of solutions in the appropriate solvent stream (e.g., "Non-Halogenated Organic Waste" if dissolved in DMSO/Methanol).[2]

• Destruction: The preferred method of disposal is chemical incineration equipped with an afterburner and scrubber.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 151243, L-Tyrosinamide.[1][2] Retrieved from [Link][1][2]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Personal Protective Equipment (29 CFR 1910.132).[2] Retrieved from [Link][1][2]

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